Cas no 793681-28-4 (1H-Pyrazole,1-methyl-3-(2,4,6-trimethylphenyl)-)

• Product Name: 1H-Pyrazole,1-methyl-3-(2,4,6-trimethylphenyl)-
• CAS No: 793681-28-4
• MF: C₁₃H₁₆N₂
• MW: 200.279542922974
• CID: 556292
• Update Time: 2022-07-25

1H-Pyrazole,1-methyl-3-(2,4,6-trimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole,1-methyl-3-(2,4,6-trimethylphenyl)-
• 1H-Pyrazole,1-methyl-3-(2,4,6-trimethylphenyl)-(9CI)

• Inchi： 1S/C13H16N2/c1-9-7-10(2)13(11(3)8-9)12-5-6-15(4)14-12/h5-8H,1-4H3
• InChI Key： GHSNOCRNPROMPK-UHFFFAOYSA-N
• SMILES： N1(C)C=CC(C2=C(C)C=C(C)C=C2C)=N1

Computed Properties

• Exact Mass: 200.131
• Monoisotopic Mass: 200.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8A^2